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Compound of Interest

Compound Name: Tetryl

Cat. No.: B1194171 Get Quote

This guide provides an objective comparison between the legacy explosive, Tetryl, and modern

insensitive munitions (IM) compounds, specifically FOX-7, NTO, and DNAN. The development

of insensitive munitions is a critical aspect of modern explosives research, aiming to create

energetic materials that are highly resistant to accidental detonation from stimuli such as shock,

friction, and heat, without compromising performance.[1][2] Tetryl, a nitramine booster

explosive widely used during the World Wars, has been largely superseded due to its sensitivity

and toxicity.[3][4][5] This document details the performance characteristics, sensitivity, and

synthesis of these compounds, supported by experimental data for researchers, scientists, and

professionals in the field.

Data Presentation: A Quantitative Comparison
The following tables summarize the key physical, chemical, and performance properties of

Tetryl and the selected modern IM compounds.
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Property Tetryl FOX-7 NTO DNAN

Chemical

Formula
C₇H₅N₅O₈[4] C₂H₄N₄O₄[6] C₂H₂N₄O₃[7] C₇H₆N₂O₅[8]

Molar Mass (

g/mol )
287.15 148.08[6] 130.063[7] 198.134[8]

Appearance
Yellow crystalline

solid[3][5]

Bright yellow

crystalline

powder[6]

Off-white to light

yellow powder[7]

Pale yellow

granular

crystals[8]

Density (g/cm³) 1.73 1.885[6] 1.9[7] 1.52[9]

Melting Point

(°C)
~130[4]

238

(decomposes)[6]
268–271[7] 94.5[8]

Table 2: Explosive Performance and Sensitivity

Property Tetryl FOX-7 NTO DNAN

Detonation

Velocity (m/s)
7,570[3][10]

8,870

(calculated)[6]
8,500[7] 5,590 (casted)

Detonation

Pressure (GPa)
Not Available 28.8[11] Not Available Not Available

Impact

Sensitivity
Sensitive[3]

Less sensitive

than RDX[6][12]
Very Low[7]

Low Sensitivity[8]

[13]

Friction

Sensitivity
Sensitive[3] >350 N[6] Very Low[7]

Low

Sensitivity[13]

Thermal

Decomposition

(°C)

187 (explodes)[4]

[14]

238

(decomposes)[6]

~272

(decomposes)[2]

>315 (peak

exotherm)

Relative

Effectiveness

(RE) Factor

1.25[3][10] Not Available Not Available
~0.9 (vs. TNT)[8]

[13]
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Experimental Protocols
The data presented above are typically determined using standardized experimental methods

designed to quantify the performance and safety of energetic materials.

Impact Sensitivity Test: This test evaluates an explosive's reaction to a specific impact

energy. A common method is the drop-weight test, where a known weight is dropped from a

specified height onto a sample of the material. The result is often expressed as the height at

which there is a 50% probability of causing a reaction (H₅₀). A higher H₅₀ value indicates

lower sensitivity.

Friction Sensitivity Test: This assesses the explosive's sensitivity to frictional stimuli. The

BAM (Bundesanstalt für Materialforschung und -prüfung) friction apparatus is a standard

instrument where a weighted pin is drawn across a sample spread on a porcelain plate. The

result is the load (in Newtons) at which a reaction (e.g., crackling, smoke, or explosion)

occurs. Higher values signify lower sensitivity.[6]

Thermal Stability Analysis: Differential Scanning Calorimetry (DSC) is a primary technique

used to determine the thermal stability of explosives. A small sample is heated at a controlled

rate, and the heat flow to or from the sample is measured relative to a reference. This

method identifies the melting point and the onset and peak temperatures of exothermic

decomposition, providing critical data on the material's stability at elevated temperatures.[9]

Detonation Velocity Measurement: The speed at which a detonation wave travels through an

explosive is a key performance metric. It is often measured by placing ionization probes at

precise intervals along a column of the explosive. As the detonation front passes each probe,

it creates an electrical signal. The velocity is calculated from the time intervals and the known

distances between the probes.[11]

Synthesis Pathways and Methodologies
The manufacturing processes for these compounds differ significantly, reflecting advancements

in chemical synthesis toward greater safety and efficiency.
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Historically, Tetryl was produced in a batch process by dissolving dimethylaniline in

concentrated sulfuric acid, followed by nitration with a mixture of nitric and sulfuric acids.[5][15]

An alternative route involved the reaction of 2,4-dinitrochlorobenzene with methylamine,

followed by nitration.[15] Both methods involve aggressive nitrating agents and produce a

sensitive final product.
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Tetryl Synthesis

Dimethylaniline

Crude Tetryl

Nitration

Nitrating Mixture
(HNO₃ + H₂SO₄)

Purification

Washing & Recrystallization

Tetryl

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


FOX-7 Synthesis

4,6-dihydroxy-
2-methylpyrimidine

Tetranitro Intermediate

Nitration

Nitrating Mixture
(HNO₃ + H₂SO₄)

Hydrolysis
(Aqueous Ammonia or Acid)

FOX-7

NTO Synthesis

Semicarbazide HCl

Intermediate (TO)

Condensation

Formic Acid

NTO

Nitration

Nitric Acid
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DNAN Synthesis (Modern Route)

Anisole

DNAN

Dinitration
(Solvent-Free)

Nitrating Reagent
(Propionyl Nitrate)

Select Explosive Type

High Performance
(Detonation Velocity/Pressure)

Required?

High Safety Margin
(Low Sensitivity)

Required?

Yes

Consider Legacy Explosive
(e.g., Tetryl)

No (and safety is secondary)

Select High-Performance IM
(e.g., FOX-7, NTO)

Yes

Select Melt-Cast IM
(e.g., DNAN-based)

No (performance secondary
to safety/processing)

Re-evaluate Requirements
or Consider Composite Formulation

High risk
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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